Cas no 1805954-58-8 (Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805954-58-8
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4864705
• Update Time: 2025-07-22

Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-10(16)8-6(9(13)14)7(11)5(3-12)4-15-8/h4,9H,2-3H2,1H3
• InChI Key： SKDVUIOJVXBARS-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=C(C(=O)OCC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805954-58-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1805954-58-8, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromo, chloromethyl, and difluoromethyl groups, plays a crucial role in the synthesis of various bioactive molecules. Its unique structural features make it an invaluable building block for the development of novel therapeutic agents.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of multiple substituents on the pyridine ring in Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate enhances its reactivity and functionalization potential. Specifically, the 4-bromo group provides a handle for further substitution via cross-coupling reactions, while the 5-(chloromethyl) moiety allows for nucleophilic addition reactions. Additionally, the 3-(difluoromethyl) group introduces electronic and steric effects that can influence the biological activity of the resulting compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate has emerged as a key intermediate in the synthesis of inhibitors for enzymes such as kinases and proteases. These enzymes are often implicated in cancer, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in constructing analogs of Janus kinase (JAK) inhibitors, which have shown promise in treating autoimmune disorders. The ability to modify the pyridine core with different substituents allows for fine-tuning of binding affinity and selectivity.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance metabolic stability and binding affinity. The 3-(difluoromethyl) group in Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate contributes to these desirable properties. Recent research has highlighted the role of difluorinated compounds in improving drug-like characteristics, such as lipophilicity and solubility. This has led to their widespread use in the development of next-generation antiviral and anticancer agents.

Another area where Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate has made significant contributions is in the synthesis of ligands for positron emission tomography (PET) imaging probes. PET scans are widely used in clinical diagnostics to visualize biological processes at the molecular level. The compound's ability to serve as a precursor for PET tracers underscores its importance in both research and medical applications. Researchers have leveraged its structural features to develop probes that can target specific receptors or enzymes with high specificity.

The synthetic methodologies for Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate have also seen considerable advancements. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have enabled more efficient and scalable production processes. These methods not only improve yield but also minimize unwanted byproducts, making them more environmentally friendly. The development of greener synthetic routes aligns with the growing emphasis on sustainability in pharmaceutical manufacturing.

The versatility of Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications, particularly in the development of organic electronic devices. The unique electronic properties imparted by the substituents on the pyridine ring make it an attractive candidate for use in organic semiconductors and light-emitting diodes (OLEDs).

In conclusion, Ethyl 4-bromo-5-(chloromethyl)-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805954-58-8) is a multifaceted compound with broad applications in pharmaceutical chemistry and materials science. Its structural features enable diverse functionalization strategies, making it an indispensable tool for synthetic chemists. As research continues to uncover new therapeutic targets and advanced materials, the importance of this intermediate is likely to grow even further.